Cas no 586961-56-0 (5-Hexen-2-one, 1-(4-bromophenyl)-)

• Product Name: 5-Hexen-2-one, 1-(4-bromophenyl)-
• CAS No: 586961-56-0
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 1611027
• Update Time: 2024-09-12

5-Hexen-2-one, 1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 1-(4-bromophenyl)-

• Inchi： 1S/C12H13BrO/c1-2-3-4-12(14)9-10-5-7-11(13)8-6-10/h2,5-8H,1,3-4,9H2
• InChI Key： MJYAQSLBMKVVGM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)C(=O)CCC=C

Computed Properties

• Exact Mass: 252.01499

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 320.5±22.0 °C(Predicted)
• PSA: 17.07